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Compound of Interest

Compound Name: ES9-17

Cat. No.: B1671241 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the small molecule ES9-17 and its

inhibitory effect on transferrin uptake. It details the mechanism of action, presents quantitative

data, outlines experimental protocols for studying this interaction, and provides visual diagrams

of the relevant pathways and workflows.

Introduction
Clathrin-mediated endocytosis (CME) is a vital cellular process in all eukaryotic cells,

responsible for the internalization of a wide array of cargo from the plasma membrane,

including nutrients, signaling receptors, and pathogens. A classic example of a molecule

internalized via CME is transferrin, a glycoprotein that binds to the transferrin receptor to

facilitate iron uptake into the cell.

Given the central role of CME in cellular physiology, chemical probes that can acutely and

reversibly inhibit this process are invaluable tools for research. ES9-17 is a chemical analog of

endosidin9 (ES9) that has been identified as an inhibitor of the clathrin heavy chain (CHC), a

key structural component of the clathrin coat.[1][2][3][4] Unlike its parent compound, ES9-17
does not exhibit undesirable side effects like cytoplasmic acidification, making it a more specific

tool for studying CME.[5][6] This guide focuses on the specific effect of ES9-17 on the CME-

dependent process of transferrin uptake.
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Mechanism of Action: Inhibition of Clathrin-
Mediated Endocytosis
ES9-17 exerts its inhibitory effect by directly targeting the clathrin heavy chain (CHC).[1][4] The

process of transferrin uptake begins with the binding of iron-bound transferrin to the transferrin

receptor on the cell surface. This ligand-receptor complex is then recruited into forming clathrin-

coated pits. The assembly of the clathrin triskelion lattice, composed of clathrin heavy and light

chains, is essential for the invagination of the plasma membrane and the formation of a

clathrin-coated vesicle that carries the transferrin-receptor complex into the cell.

ES9-17 disrupts this process by interfering with the function of the clathrin heavy chain, thereby

inhibiting the formation and maturation of clathrin-coated vesicles.[1][2] This leads to a

reduction in the internalization of cargo that relies on this pathway, such as transferrin.[1][2][3]

[7]
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1. Seed HeLa cells on coverslips

2. Starve cells in serum-free
medium (30-60 min)

3. Pre-treat with ES9-17
or DMSO vehicle (30 min)

4. Add fluorescent Transferrin
(15-20 min incubation)

5. Wash with ice-cold PBS
to stop uptake

6. Fix cells with 4% PFA

7. Nuclear staining (DAPI/Hoechst)

8. Mount coverslips on slides

9. Image via fluorescence microscopy
and quantify intensity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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